Cas no 736949-28-3 (3-(1H-indol-3-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-4-ol)

• Product Name: 3-(1H-indol-3-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-4-ol
• CAS No: 736949-28-3
• MF: C₁₈H₁₇N₃O₂
• MW: 307.346483945847
• CID: 6265310
• PubChem ID: 4404857
• Update Time: 2025-05-23

3-(1H-indol-3-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-3-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-4-ol
• Z56963455
• EN300-09794
• SR-01000049702-1
• SR-01000049702
• SMR000588995
• AKOS034468464
• 736949-28-3
• CS-0221684
• MLS001172821
• CHEMBL1585796

• Inchi： 1S/C18H17N3O2/c1-23-12-8-6-11(7-9-12)16-18(22)17(21-20-16)14-10-19-15-5-3-2-4-13(14)15/h2-10,16,18-20,22H,1H3
• InChI Key： UKXRUPOIAKFFCM-UHFFFAOYSA-N
• SMILES： OC1C(C2=CNC3C=CC=CC2=3)=NNC1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 307.132076794g/mol
• Monoisotopic Mass: 307.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-(1H-indol-3-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-4-ol

Exploring the Potential of 3-(1H-indol-3-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-4-ol (CAS No. 736949-28-3) in Modern Research

The compound 3-(1H-indol-3-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-4-ol (CAS No. 736949-28-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This molecule, characterized by its indole and pyrazoline moieties, exhibits a fascinating interplay of aromatic and heterocyclic components, making it a subject of interest for scientists exploring drug discovery and medicinal chemistry.

One of the most searched topics in the context of this compound revolves around its biological activity. Researchers have investigated its potential as a kinase inhibitor, a class of compounds widely studied for their role in modulating cellular signaling pathways. The presence of the methoxyphenyl group in its structure suggests possible interactions with enzymes and receptors, which could be leveraged in the development of novel therapeutics for conditions such as inflammatory diseases and cancer.

In the era of precision medicine, the demand for structurally diverse and functionally versatile compounds like 3-(1H-indol-3-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-4-ol is on the rise. Its scaffold is particularly appealing for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates. Recent publications have highlighted its potential in neuroprotective applications, aligning with the growing interest in neurodegenerative disease research.

From a synthetic chemistry perspective, the compound's pyrazoline core offers opportunities for derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the current trend in combinatorial chemistry, where researchers aim to accelerate the discovery of lead compounds. The indole moiety, a common feature in many natural products, further enhances its appeal as a building block for bioactive molecules.

Another area of interest is the compound's potential role in green chemistry. With sustainability becoming a priority in chemical research, scientists are exploring eco-friendly synthesis routes for 3-(1H-indol-3-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-4-ol. Questions frequently searched in this context include "catalytic methods for pyrazoline synthesis" and "solvent-free reactions for indole derivatives," reflecting the community's focus on reducing environmental impact.

In computational chemistry, this compound has been the subject of molecular docking studies, which are essential for predicting its interactions with biological targets. The rise of AI-driven drug discovery has further amplified interest in such analyses, as researchers seek to identify promising candidates for experimental validation. The compound's pharmacophore features make it a suitable candidate for virtual screening campaigns.

Beyond its pharmaceutical potential, 3-(1H-indol-3-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-4-ol has also been explored in material science. Its conjugated system and ability to form stable crystalline structures have prompted investigations into its use in organic electronics and sensors. This multidisciplinary appeal underscores the compound's versatility and relevance in cutting-edge research.

As the scientific community continues to unravel the properties of CAS No. 736949-28-3, it remains a compelling example of how heterocyclic chemistry can bridge the gap between fundamental research and practical applications. Its study not only advances our understanding of molecular interactions but also contributes to the broader goals of health innovation and sustainable technology.